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Compound of Interest

Compound Name: Butane-1,4-diyl diacetoacetate

Cat. No.: B080957

For researchers and scientists in drug development, the proper disposal of chemical reagents
is a critical component of laboratory safety and regulatory compliance. This guide provides
essential safety and logistical information for the disposal of Butane-1,4-diyl diacetoacetate
(CAS No. 13018-41-2), ensuring that operational procedures are clear, concise, and adhere to
safety standards.

Butane-1,4-diyl diacetoacetate is a chemical compound used in various research
applications. According to available safety data, it is not classified as a hazardous substance
under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]
[2][3] However, the absence of a formal hazard classification does not negate the need for
careful handling and proper disposal. Adherence to standard laboratory safety protocols and
local environmental regulations is paramount.

Key Safety and Handling Information

While Butane-1,4-diyl diacetoacetate is not classified as hazardous, general safe handling
practices should always be observed. This includes wearing appropriate personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in
a well-ventilated area.

Quantitative Data Summary

The following table summarizes the available physical and chemical property data for Butane-
1,4-diyl diacetoacetate. Note the absence of specific toxicity or flammability limits, which
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aligns with its non-hazardous classification.

Property Value

Molecular Formula C12H1806

Molecular Weight 258.27 g/mol [1]

CAS Number 13018-41-2[1][2][4][5][6]
GHS Hazard Classification Not Classified[1][2][3]
Boiling Point 371.4°C at 760 mmHg[3]
Flash Point 163.2°C[3]

Density 1.133 g/cm3[3]

Experimental Protocol: Disposal of Butane-1,4-diyl
diacetoacetate

The following step-by-step protocol outlines the recommended procedure for the disposal of
Butane-1,4-diyl diacetoacetate.

1. Personal Protective Equipment (PPE) Confirmation:

o Ensure that safety goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat are
worn.

2. Waste Collection:

o Collect waste Butane-1,4-diyl diacetoacetate in a designated, properly labeled, and sealed
waste container.

e The container should be made of a material compatible with the chemical.
e Do not mix with other waste streams unless compatibility has been confirmed.

3. Labeling:
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o Clearly label the waste container with "Waste Butane-1,4-diyl diacetoacetate" and the CAS
number "13018-41-2".

4. Storage:

» Store the sealed waste container in a designated, well-ventilated waste storage area, away
from incompatible materials.

5. Disposal:
» Dispose of the waste through your institution's chemical waste disposal program.

e Provide the waste management team with all available safety information, noting its non-
hazardous classification.

o Always consult and adhere to local, state, and federal environmental regulations for chemical
disposal.

Disposal Workflow

The logical flow for the proper disposal of Butane-1,4-diyl diacetoacetate is illustrated in the
diagram below.
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Caption: Disposal workflow for Butane-1,4-diyl diacetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b080957?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/83049
https://pubchem.ncbi.nlm.nih.gov/compound/83049
https://wap.guidechem.com/encyclopedia/butane-1-4-diyl-diacetoacetate-dic244761.html
https://www.guidechem.com/encyclopedia/es/butane-1-4-diyl-diacetoacetate-dic244761.html
https://www.benchchem.com/product/b080957
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1923803.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1923803.aspx
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/77V2P4WCQ2
https://www.benchchem.com/product/b080957#butane-1-4-diyl-diacetoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b080957#butane-1-4-diyl-diacetoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b080957#butane-1-4-diyl-diacetoacetate-proper-disposal-procedures
https://www.benchchem.com/product/b080957#butane-1-4-diyl-diacetoacetate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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